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Get Quote

The table below summarizes key physicochemical and solubility data for 2-Undecanone to assist in your

experimental planning [1].

Property Value / Description

CAS Number 112-12-9 [1]

Molecular Formula C₁₁H₂₂O [1]

Molecular Weight 170.29 g/mol [1]

Appearance Colorless to light yellow liquid [1]

Recommended
Storage

Stable at ambient temperature for short-term shipping; for long-term, store at
-20°C in a sealed container protected from moisture [1]

Solubility in DMSO ~100 mg/mL (~587.20 mM) [1]

Experimental Protocols

Stock Solution Preparation in DMSO
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This protocol is for preparing a 100 mg/mL stock solution of 2-Undecanone in DMSO, which can be diluted

further for assays [1].

Start Preparation

Weigh 100 mg of
2-Undecanone

Add 1 mL of
anhydrous DMSO

Mix gently by
inversion

Confirm a clear,
colorless solution

Label with date,
concentration, and compound

Aliquot and store
at -20°C

Click to download full resolution via product page

Preparation of Working Solution in Aqueous Buffer
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This workflow describes diluting the DMSO stock solution into a 2.5 mg/mL working concentration for

biological assays using a co-solvent system [1].

Start Dilution

Add 100 µL of
25 mg/mL DMSO Stock

Add to 400 µL PEG300
Mix evenly

Add 50 µL Tween-80
Mix evenly

Add 450 µL Saline
(final volume 1 mL)

Use clear solution
for experiments

Click to download full resolution via product page

Frequently Asked Questions

What is the maximum solubility of 2-Undecanone in DMSO? The solubility is approximately 100

mg/mL (587.20 mM) at room temperature. This high concentration is typically sufficient for creating

concentrated stock solutions for most research applications [1].
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Why is DMSO the preferred solvent for 2-Undecanone in biological assays? DMSO is a polar

aprotic solvent capable of dissolving both polar and non-polar compounds like 2-Undecanone [2]. It

is also miscible with water and cell culture media, facilitating the creation of working solutions for

cell-based studies [2] [3]. Its ability to penetrate tissues makes it useful in transdermal drug delivery

research [3].

My 2-Undecanone solution in DMSO has turned yellow. Is it still usable? A light yellow color is

noted in the appearance and may not indicate degradation, but a dark yellow or cloudy solution

suggests issues [1]. Confirm preparation steps were followed correctly and check storage conditions

and time.

How should I store my 2-Undecanone stock solutions, and what is their shelf life? For long-term

stability, aliquot and store stock solutions at -20°C [1]. When handled properly, a DMSO stock

solution can be stable for up to 6 months at -80°C or 1 month at -20°C [1]. Always use sealed

containers to prevent absorption of moisture, which can affect solution stability [1].

The compound precipitates when I dilute my DMSO stock into an aqueous buffer. How can I

prevent this? Precipitation is common when diluting a organic solvent stock into aqueous media.

Using a co-solvent system like 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline can

maintain solubility [1]. Ensure you add co-solvents sequentially and mix thoroughly at each step.

Troubleshooting Guide

Issue Possible Cause Solution

Low Solubility /
Precipitation

Poor solvent choice, rapid
dilution, final DMSO

concentration too low.

Use recommended DMSO stock concentration. Dilute
slowly into aqueous buffer with co-solvents. Ensure

the final DMSO concentration is sufficiently high to
maintain solubility but not toxic to cells (typically 0.1-

1%).

Inconsistent
Experimental
Results

Crystallization of

compound in assay
medium, degradation of

stock solution.

Visually check for precipitation before and during

assays. Prepare fresh stock solutions or use
previously aliquoted and properly stored stocks.
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Issue Possible Cause Solution

High
Background in
Assays

DMSO can affect some
assay chemistries or

interact with plasticware.

Include a DMSO-only vehicle control in all
experiments at the same concentration as your test

samples to account for any solvent effects.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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